Cas no 1255099-65-0 (tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane)

• Product Name: tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane
• CAS No: 1255099-65-0
• MF: C₅₇H₃₂Br₄
• MW: 1036.47999191284
• CID: 2358003
• PubChem ID: 53403376
• Update Time: 2025-10-28

tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane Chemical and Physical Properties

Names and Identifiers

• tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane
• 1255099-65-0
• 1-[2-(4-bromophenyl)ethynyl]-4-[tris({4-[2-(4-bromophenyl)ethynyl]phenyl})methyl]benzene
• Tetrakis(4-((4-bromophenyl)ethynyl)phenyl)methane

• Inchi： 1S/C57H32Br4/c58-53-33-17-45(18-34-53)5-1-41-9-25-49(26-10-41)57(50-27-11-42(12-28-50)2-6-46-19-35-54(59)36-20-46,51-29-13-43(14-30-51)3-7-47-21-37-55(60)38-22-47)52-31-15-44(16-32-52)4-8-48-23-39-56(61)40-24-48/h9-40H
• InChI Key： JIBQRHBBMGFRKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C#CC1C=CC(=CC=1)C(C1C=CC(C#CC2C=CC(=CC=2)Br)=CC=1)(C1C=CC(C#CC2C=CC(=CC=2)Br)=CC=1)C1C=CC(C#CC2C=CC(=CC=2)Br)=CC=1

Computed Properties

• Exact Mass: 1035.91965Da
• Monoisotopic Mass: 1031.92375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane

Introduction to Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane (CAS No. 1255099-65-0)

Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane, identified by the chemical compound code CAS No. 1255099-65-0, is a sophisticated organic molecule that has garnered significant attention in the field of advanced materials and molecular chemistry. This compound, characterized by its intricate structure, serves as a versatile building block in the synthesis of polymers, optoelectronic materials, and functional coatings. The unique arrangement of its bromophenyl and ethynyl substituents endows it with exceptional reactivity and compatibility in various chemical reactions, making it a valuable asset in modern industrial applications.

The molecular architecture of Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane is distinguished by its central methane core, which is tetra-substituted with phenyl groups. Each phenyl ring is further functionalized with a 4-bromophenyl group and an ethynyl moiety at the 2-position. This specific configuration imparts a high degree of conjugation and electron delocalization across the molecule, which is critical for its role in conductive and luminescent materials. The presence of multiple bromine atoms also enhances its utility as a crosslinking agent in polymer chemistry.

Recent advancements in the field of organic electronics have highlighted the potential of Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane as an active layer material in organic light-emitting diodes (OLEDs). Its extended π-conjugation system allows for efficient charge transport, while the bromine substituents facilitate controlled polymerization and film formation. Studies have demonstrated that incorporating this compound into OLED architectures can lead to improved device performance, including higher luminance efficiency and longer operational lifetimes. These findings align with the broader trend toward developing sustainable and high-performance electronic devices.

In addition to its applications in optoelectronics, Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane has shown promise in the synthesis of advanced polymers and coatings. Its ability to form stable crosslinked networks makes it an excellent candidate for high-performance resins used in aerospace, automotive, and construction industries. The bromine atoms serve as reactive sites for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Such materials are essential for applications that require durability under extreme conditions.

The synthesis of Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane involves a multi-step process that requires precise control over reaction conditions. The introduction of ethynyl groups into the phenyl rings typically employs palladium-catalyzed coupling reactions, such as the Sonogashira coupling. This method allows for the efficient formation of carbon-carbon triple bonds between the phenyl rings and ethynyl precursors. The subsequent bromination step further refines the molecular structure, ensuring that each phenyl ring is appropriately substituted for subsequent applications.

From a research perspective, Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane represents an exciting frontier in molecular design. Its unique properties make it a suitable candidate for exploring new synthetic pathways and functional materials. Researchers are particularly interested in how variations of this compound can influence its electronic and optical characteristics. By modifying substituents or adjusting reaction conditions, scientists can fine-tune the properties of these molecules to meet specific application requirements.

The growing demand for high-performance materials in electronics, energy storage, and other technological fields underscores the importance of compounds like Tetrakis(4-(2-(4-bromophenyl)ethynyl)phenyl)methane. As research continues to uncover new applications and synthetic strategies, this molecule is likely to play an increasingly significant role in advancing material science and technology. Its versatility and reactivity make it a cornerstone in the development of next-generation functional materials.